molecular formula C19H18IN3O3 B12012353 N-(2-(2-(3-(Allyloxy)benzylidene)hydrazino)-2-oxoethyl)-2-iodobenzamide CAS No. 767335-52-4

N-(2-(2-(3-(Allyloxy)benzylidene)hydrazino)-2-oxoethyl)-2-iodobenzamide

Cat. No.: B12012353
CAS No.: 767335-52-4
M. Wt: 463.3 g/mol
InChI Key: NVQUWSDEYGPLMN-WSDLNYQXSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

  • Preparation Methods

    • Unfortunately, detailed synthetic routes and industrial production methods for this specific compound are not readily available in the literature.
    • Researchers may explore various synthetic strategies involving hydrazine derivatives, benzaldehydes, and iodobenzamides to synthesize it.
  • Chemical Reactions Analysis

    • The compound likely undergoes various reactions, including oxidation, reduction, and substitution.
    • Common reagents could include oxidizing agents (e.g., KMnO4), reducing agents (e.g., NaBH4), and nucleophiles (e.g., amines).
    • Major products formed would depend on reaction conditions and substituent positions.
  • Scientific Research Applications

    • In chemistry, this compound might serve as a building block for designing new ligands or catalysts.
    • In biology, it could be investigated for potential biological activities, such as enzyme inhibition or receptor binding.
    • In medicine, researchers might explore its pharmacological properties or use it as a lead compound for drug development.
    • In industry, applications could range from materials science to organic synthesis.
  • Mechanism of Action

    • The compound’s mechanism of action remains speculative due to limited available data.
    • Potential molecular targets and pathways need further investigation.
  • Comparison with Similar Compounds

    • Similar compounds include:

        2-(((2-(3-(Allyloxy)benzylidene)hydrazino)(oxo)acetyl)amino)-N-(3-methylphenyl)benzamide: (CAS: 880029-36-7) .

        2-(2-(3-(Allyloxy)benzylidene)hydrazino)-N-(4-methoxyphenyl)-2-oxoacetamide: (CAS: 357267-66-4) .

    • These analogs share structural features but differ in substituents and functional groups.

    Remember that further research and experimental data are essential to fully understand the compound’s properties and applications

    Properties

    CAS No.

    767335-52-4

    Molecular Formula

    C19H18IN3O3

    Molecular Weight

    463.3 g/mol

    IUPAC Name

    2-iodo-N-[2-oxo-2-[(2E)-2-[(3-prop-2-enoxyphenyl)methylidene]hydrazinyl]ethyl]benzamide

    InChI

    InChI=1S/C19H18IN3O3/c1-2-10-26-15-7-5-6-14(11-15)12-22-23-18(24)13-21-19(25)16-8-3-4-9-17(16)20/h2-9,11-12H,1,10,13H2,(H,21,25)(H,23,24)/b22-12+

    InChI Key

    NVQUWSDEYGPLMN-WSDLNYQXSA-N

    Isomeric SMILES

    C=CCOC1=CC=CC(=C1)/C=N/NC(=O)CNC(=O)C2=CC=CC=C2I

    Canonical SMILES

    C=CCOC1=CC=CC(=C1)C=NNC(=O)CNC(=O)C2=CC=CC=C2I

    Origin of Product

    United States

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.